Cas no 79580-28-2 (Brevetoxin B)

Brevetoxin B (brevetoxin-2) is a polyketide neurotoxin produced by Karenia species or other dinoflagellates Brevetoxin B binds to the α The 5-position (ic50=15 nm) of the subunit leads to the irreversible opening of the channel when the potential is more negative than the normal potential, and the repetitive discharge of action potentials

Brevetoxin B structure

Product Name:Brevetoxin B

CAS No:79580-28-2

Molecular Formula:C₅₀H₇₀O₁₄

Molecular Weight:895.082400000001

CID:563779

PubChem ID:10865865

Brevetoxin B Properties

Names and Identifiers

- Brevetoxin B
- BREVETOXIN 2 (PBTX-2)
- BREVETOXIN 2
- brevetoxin-B
- btx-b
- gb2
- gb2toxin
- GBTX-2
- PBTX-2
- t4-7
- t4-7toxin
- toxint-34
- 2-[[(1R,3S,5R,7S,9R,11S,12S,14R,16R,18S,20R,21Z,24S,26R,28S,30R,31R,33S,35R,37S,42R,44S,46R,48S)-12-hydroxy-1,3,11,24,31,41,44-heptamethyl-39-oxo-2,6,10,15,19,25,29,34,38,43,47-undecaoxaundecacyclo[26.22.0.03,26.05,24.07,20.09,18.011,16.030,48.033,46.035,44.037,42]pentaconta-21,40-dien-14-yl]methyl]prop-2-enal
- 8WBN7K7T6Z
- BDBM50172364
- NS00075592
- CHEMBL413858
- Q27149820
- 79580-28-2
- SCHEMBL869360
- brevetoxin-2
- 2-{[(1R,3S,5R,7S,9R,11S,12S,14R,16R,18S,20R,21Z,24S,26R,28S,30R,31R,33S,35R,37S,42R,44S,46R,48S)-12-hydroxy-1,3,11,24,31,41,44-heptamethyl-39-oxo-2,6,10,15,19,25,29,34,38,43,47-undecaoxaundecacyclo[26.22.0.0^{3,26}.0^{5,24}.0^{7,20}.0^{9,18}.0^{11,16}.0^{30,48}.0^{33,46}.0^{35,44}.0^{37,42}]pentaconta-21,40-dien-14-yl]methyl}prop-2-enal
- brevetoxin pbtx-2
- CHEBI:80770
- DTXSID20879997
- CS-0012002
- LYTCVQQGCSNFJU-FGRVLNGBSA-N
- Brevetoxin PbTx-2, Ptychodiscus brevis
- Brevetoxin-2;PbTx-2
- HY-12546
- BREVETOXIN PBTX-2-20C
- AKOS040755026
- T-34 toxin
- GB 2 (Gymnodinium)
- Toxin T-34
- UNII-8WBN7K7T6Z
- Brevetoxin T 34
- Ptychodiscus brevis toxin 2
- T 4-7 toxin
- T 4-7
- 2-[[(21Z)-12-hydroxy-1,3,11,24,31,41,44-heptamethyl-39-oxo-2,6,10,15,19,25,29,34,38,43,47-undecaoxaundecacyclo[26.22.0.03,26.05,24.07,20.09,18.011,16.030,48.033,46.035,44.037,42]pentaconta-21,40-dien-14-yl]methyl]prop-2-enal
- GB 2 toxin
- Brevetoxin PbTx 2
- DA-61876
- DTXCID101021600
- Brevetoxin2(PbTx-2)
- +Expand
- InChIKey： LYTCVQQGCSNFJU-RXUQWMQDSA-N
- Inchi： InChI=1S/C50H70O14/c1-25(24-51)14-28-17-37(52)50(8)41(54-28)19-33-34(61-50)18-32-29(55-33)10-9-12-46(4)42(58-32)23-49(7)40(62-46)21-39-47(5,64-49)13-11-30-44(60-39)26(2)15-31-36(56-30)22-48(6)38(57-31)20-35-45(63-48)27(3)16-43(53)59-35/h9-10,16,24,26,28-42,44-45,52H,1,11-15,17-23H2,2-8H3/t26-,28-,29-,30+,31+,32+,33+,34-,35+,36-,37+,38-,39+,40-,41-,42-,44-,45-,46+,47-,48+,49+,50+/m1/s1
- SMILES： C=C(C[C@@H]1C[C@@H]([C@@]2(C)[C@@H](C[C@H]3[C@@H](C[C@H]4[C@@H](C=CC[C@@]5(C)[C@@H](C[C@@]6(C)[C@@H](C[C@H]7[C@@](C)(CC[C@H]8[C@@H]([C@H](C)C[C@H]9[C@@H](C[C@@]%10(C)[C@@H](C[C@H]%11[C@@H](C(=CC(=O)O%11)C)O%10)O9)O8)O7)O6)O5)O4)O3)O2)O1)O)C=O

Computed Properties

Exact Mass: 894.47700
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 14
Rotatable Bond Count: 3
Monoisotopic Mass: 894.47655690g/mol
Heavy Atom Count: 64
Complexity: 1940
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 23
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.7
Topological Polar Surface Area: 156Å²

Experimental Properties

LogP: 5.47210
PSA: 155.90000

Brevetoxin B Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AE01431-1mg	Brevetoxin PbTx-2, Ptychodiscus brevis	79580-28-2	≥95%	1mg	$4080.00	2024-04-19
LKT Labs	B6917-100 μg	Brevetoxin 2	79580-28-2	≥95%	100μg	$382.60	2023-04-12
SHENG KE LU SI SHENG WU JI SHU	sc-203853-100 µg	Brevetoxin PbTx-2,	79580-28-2	≥95%	100µg	￥4,851.00	2023-07-11
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci70194-100ug	Brevetoxin B	79580-28-2	98%	100ug	￥2925.00	2022-04-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	80589-0.5ML	Brevetoxin B	79580-28-2		0.5ml	¥4312.79	2023-10-21